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Compound of Interest

Methyl 4-
Compound Name: )
aminocyclohexanecarboxylate

Cat. No.: B065742

An In-depth Technical Guide to the Safe Handling of Methyl 4-aminocyclohexanecarboxylate

Introduction: A Core Moiety in Modern Synthesis

Methyl 4-aminocyclohexanecarboxylate, existing as cis and trans isomers, is a bifunctional
alicyclic compound that serves as a crucial building block in medicinal chemistry and drug
development.[1] Its rigid cyclohexane scaffold provides a defined three-dimensional vector for
substituents, making it an invaluable component in the synthesis of complex, biologically active
molecules.[1] The presence of both a primary amine and a methyl ester allows for orthogonal
chemical modifications, enabling its incorporation into a diverse range of pharmaceutical
compounds.[1] This guide focuses primarily on the hydrochloride salt of the trans isomer (CAS
No: 61367-07-5), for which comprehensive safety data is most readily available, while providing
insights applicable to related forms.[2]

This document is intended for researchers, chemists, and drug development professionals. It
moves beyond standard safety data sheets to provide a deeper, field-proven understanding of
the causality behind safety protocols, ensuring a self-validating system of laboratory practice.

Section 1: Physicochemical and Toxicological
Profile
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A foundational understanding of a compound's properties is the bedrock of its safe handling.
Methyl 4-aminocyclohexanecarboxylate hydrochloride is typically encountered as a white to
off-white crystalline powder.[2] Its properties dictate the necessary engineering controls,
personal protective equipment, and emergency responses.

1.1: Key Physicochemical Data

The following table summarizes the essential properties of Methyl trans-4-
aminocyclohexanecarboxylate hydrochloride.

Property

Value

Source(s)

Chemical Name

Methyl trans-4-

aminocyclohexanecarboxylate

hydrochloride

[3]4]

Trans-4-amino-

Synonyms cyclohexanecarboxylic acid [5]
methyl ester hydrochloride

CAS Number 61367-07-5 [4][5]

Molecular Formula CsH16CINO2 [41[5]

Molecular Weight 193.67 g/mol [41[5]

Appearance White crystalline powder [2]

Boiling Point 255.4°C at 760 mmHg [6]

Melting Point 140-142°C [6]

Flash Point 108.3°C [6]
Soluble in water. Soluble in

Solubility polar organic solvents [6]
(alcohols, ketones).

N Stable under recommended
Stability [5]

storage conditions.
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1.2: Hazard Identification and GHS Classification

The primary documented hazard for the hydrochloride salt is its potential to cause serious eye
damage.[4] As a fine powder, it also presents an inhalation risk.

e GHS Classification:
o Serious Eye Damage/Eye Irritation, Category 1 (H318): Causes serious eye damage.[4]
» Potential Health Effects:

o Eye Contact: Direct contact can cause severe irritation and potentially irreversible
damage.[3][4]

o Skin Contact: May cause skin irritation upon prolonged or repeated contact.[5]
o Inhalation: Inhalation of dust may cause respiratory tract irritation.[5]

o Ingestion: Harmful if swallowed is not a primary classification, but ingestion should always
be avoided through good laboratory practice.[3]

Section 2: The Core Protocol: A Lifecycle Approach
to Safe Handling

Safe handling is not a single action but a complete workflow, from receiving the material to its
final disposal. The following diagram and protocols outline this lifecycle.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-Aminocyclohexanecarboxylate-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-Aminocyclohexanecarboxylate-Hydrochloride
https://www.fishersci.es/store/msds?partNumber=15437576&countryCode=ES&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-Aminocyclohexanecarboxylate-Hydrochloride
https://www.capotchem.com/doc/viewmsds_61367-07-5.html
https://www.capotchem.com/doc/viewmsds_61367-07-5.html
https://www.fishersci.es/store/msds?partNumber=15437576&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Safe Handling of Methyl 4-aminocyclohexanecarboxylate

Preparation & Planning

1. Review SDS &
Conduct Risk Assessment

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Fume Hood, Clean Area)

:Proceed to Handling

1
Material*—landling

4. Retrieve from Storage
(Dry, Well-Ventilated)

:

5. Weighing & Transfer
(In Fume Hood, Avoid Dust)

:

6. Reaction Setup
(Use Grounded Equipment)

I
:After Experiment

1
Cleanup % Disposall

7. Decontaminate Glassware
& Surfaces

:

8. Segregate Waste
(Solid vs. Liquid)

(9. Dispose via EHS Protocols)
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Caption: Logical workflow for the safe handling of chemical reagents.
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2.1: Exposure Controls and Personal Protection
Engineering controls are the first line of defense, supplemented by appropriate Personal
Protective Equipment (PPE).

e Engineering Controls:

o Ventilation: Always handle Methyl 4-aminocyclohexanecarboxylate powder in a certified
chemical fume hood to minimize inhalation risk.[5] Provide appropriate exhaust ventilation
at places where dust is formed.[5]

o Safety Stations: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.[7]

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields
conforming to EN166 or OSHA's 29 CFR 1910.133 standards are mandatory.[3][7] The
primary hazard is severe eye damage, making this the most critical piece of PPE.

o Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).
Inspect gloves for tears or holes before each use.[3] Glove selection should be based on
the breakthrough time and permeation rate for the specific tasks and solvents used.

o Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher
risk of spills, a chemically resistant apron may be necessary. Wear long-sleeved clothing.

[3]

2.2: Step-by-Step Protocol for Weighing and Transfer

This protocol is designed to mitigate the primary risks of aerosolization and contamination.
e Preparation: Don the required PPE (safety goggles, nitrile gloves, lab coat).

o Work Area: Perform all operations within a chemical fume hood with the sash at the lowest
practical height.
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» Static Control: Use an anti-static weigh boat or an ionizing bar if available, as fine powders
can be electrostatically charged, leading to dispersal.

o Transfer: Open the main container inside the hood. Use a clean spatula to carefully transfer
the approximate amount of powder to a tared weigh boat or beaker. Do not "pour” the
powder, as this creates dust.

e Weighing: Close the main container immediately. Record the weight.

» Dissolution: If the next step is dissolution, add the solvent to the powder in the weigh vessel
slowly to avoid splashing.

o Cleanup: Carefully wipe down the spatula, balance, and surrounding surfaces with a damp
cloth to collect any stray powder. Dispose of the cloth and any contaminated items (like
weigh boats) in the designated solid chemical waste container.

o Doffing PPE: Remove gloves and wash hands thoroughly with soap and water after
completing the task.[3]

2.3: Storage and Incompatibility

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
reactions.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]
The hydrochloride salt is hygroscopic; moisture absorption can lead to clumping and affect
reactivity.

e Incompatible Materials: Keep separate from strong oxidizing agents, acids, acid chlorides,
and acid anhydrides.[5] Contact with strong bases will deprotonate the ammonium salt,
liberating the free amine.

Section 3: Emergency and Disposal Procedures

Preparedness is key to mitigating the impact of an accidental release or exposure.

3.1: First-Aid Measures
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Immediate and correct action can significantly reduce the severity of an injury.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[3][5] Remove contact lenses if present and easy to do. Seek immediate
medical attention.

o Skin Contact: Take off contaminated clothing. Wash the affected area immediately with soap
and plenty of water.[5][8] If irritation develops or persists, seek medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration.[5][8] Seek medical attention if symptoms occur.

 Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[5][7] Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

3.2: Accidental Release Measures (Spills)

o Personal Precautions: Evacuate the immediate area. Ensure adequate ventilation. Wear all
required PPE, including respiratory protection if the spill is large or ventilation is poor. Avoid
breathing dust.[5]

o Containment and Cleanup: For a solid spill, gently sweep or scoop the material into a
suitable, labeled container for disposal.[3][5] Avoid actions that create dust. Do not let the
product enter drains.[5] After the bulk material is removed, decontaminate the area with a
wet cloth.

3.3: Fire-Fighting Measures

» Extinguishing Media: Use extinguishing measures appropriate for the surrounding fire. Water
spray, alcohol-resistant foam, dry chemical, or carbon dioxide are suitable.[3][5]

» Specific Hazards: Thermal decomposition can release irritating and toxic gases, including
carbon monoxide (CO), carbon dioxide (CO32), nitrogen oxides (NOx), and hydrogen chloride
gas.[3][5]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]
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3.4: Disposal Considerations

All chemical waste must be handled as hazardous.

Procedure: Dispose of waste material and contaminated packaging in accordance with all
applicable federal, state, and local environmental regulations.[9] Do not mix with other waste.
Waste should be collected in properly labeled, sealed containers and transferred to the
institution's environmental health and safety (EHS) office for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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